1,4-Bis(2-cyanostyryl)benzene

• IUPAC Name: 2-[(E)-2-[4-[(E)-2-(2-cyanophenyl)ethenyl]phenyl]ethenyl]benzonitrile
• InChI: InChI=1S/C24H16N2/c25-17-23-7-3-1-5-21(23)15-13-19-9-11-20(12-10-19)14-16-22-6-2-4-8-24(22)18-26/h1-16H/b15-13+,16-14+
• InChI Key: RBABXJPJIHMBBP-WXUKJITCSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC2=CC=C(C=C2)C=CC3=CC=CC=C3C#N)C#N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C2=CC=C(C=C2)/C=C/C3=CC=CC=C3C#N)C#N
• Molecular Formula: C24H16N2
• Molecular Weight: 332.4 g/mol
• CAS No.: 13001-38-2, 13001-39-3, 94031-05-7, 60317-09-1

Description

1,4-Bis(2-cyanostyryl)benzene is a chemical compound with the molecular formula C24H16N2. It has a molecular weight of 332.4 g/mol. The compound is also known by several synonyms, including 2,2’- (1,4-Phenylenebis (ethene-2,1-diyl))dibenzonitrile and Benzonitrile, 2,2’- (1,4-phenylenedi-2,1-ethenediyl)bis.

Synthesis Analysis

The synthesis of this compound and its derivatives has been reported in several studies. For instance, one study reported the preparation of novel 1,4-bis (β-cyanostyryl)benzene derivatives bearing chiral alkyl chains. The compounds were synthesized with yields ranging from 83% to 88%.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene core with two cyanostyryl groups attached at the 1 and 4 positions. The compound has a planar structure, which is typical for aromatic compounds.

Chemical Reactions Analysis

The chemical reactivity of this compound has been explored in the context of its photochemical and mechanoresponsive behavior. The compound exhibits a pronounced photoinduced emission color change when exposed to UV light. This response is the result of a photochemical reaction that occurs in the amorphous state.

Physical and Chemical Properties Analysis

This compound has a density of 1.2±0.1 g/cm³, a boiling point of 575.7±50.0 °C at 760 mmHg, and a flash point of 275.3±24.0 °C. The compound is characterized by a polar surface area of 48 Ų and a molar volume of 280.5±5.0 cm³.

Scientific Research Applications

Photophysical and Photochemical Properties

• Enhanced Fluorescence and Two-Photon Absorption : 1,4-bis(cyanostyryl)benzene derivatives exhibit enhanced fluorescence quantum yield and two-photon absorption cross-sections, particularly in nanoaggregate form. This enhancement is achieved through structural modifications, such as moving the cyano group position, leading to solvatochromic fluorescence and potentially useful in optical applications (Noh et al., 2010).
• Photoluminescent Properties : These compounds are highly photoluminescent, showing significant bathochromic shifts, which could be relevant for dye applications (Lowe & Weder, 2002).

Optoelectronic Device Applications

• Nanocrystals for Optoelectronics : 1,4-bis(4-methylstyryl)benzene nanocrystals, prepared through a wet process, exhibit properties suitable for optoelectronic device applications. Their morphology, monodispersity, and optical characteristics are particularly noteworthy (Baba & Nishida, 2014).

Crystal Engineering and Packing Modes

• Effects of Substitution on Crystal Lattices : Different derivatives of 1,4-distyrylbenzene, including 1,4-bis(2-cyano styryl)benzene, have been synthesized to study their impact on crystal lattice structures. These insights are crucial for understanding material properties and applications in crystal engineering (Bartholomew et al., 2000).

Electrochemical Applications

• Insulating Polymer-Modified Electrodes : The electrochemical polymerization of 1,4-bis(2-methylstyryl)benzene leads to polymer-modified electrodes with selective electroactive ion response, which could be applied in various electrochemical sensors and devices (Kawai et al., 1993).

Fluorescence in Textile Industry

• Textile Industry Applications : The introduction of certain 1,4-bis(cyanostyryl)benzene derivatives into nanofibers like polystyrene and polyvinylpyrrolidone significantly affects the intensity of photoluminescence, making them suitable for applications in the textile industry (Wang et al., 2008).

Luminescence and Charge Transport

• Organic Light-Emitting Devices : Cyano-substituted 1,4-bis(cyanostyryl)benzene crystals exhibit high luminescence efficiency and balanced charge transport properties, making them interesting for research in organic light-emitting devices (Wang et al., 2016).

Mechanism of Action

The mechanism of action of 1,4-Bis(2-cyanostyryl)benzene is largely dependent on its structure and the specific application. For instance, in the context of its photoresponsive behavior, the emission color change is attributed to a decrease in the excimer emission sites, causing the emission color to change from excimer to monomer.

Safety and Hazards

The safety data sheet for 1,4-Bis(2-cyanostyryl)benzene indicates that it may cause long-lasting harmful effects to aquatic life. It is recommended to avoid breathing mist, gas, or vapors, and to avoid contact with skin and eyes. Personal protective equipment and chemical impermeable gloves should be worn when handling this compound.

Future Directions

The unique properties of 1,4-Bis(2-cyanostyryl)benzene, such as its photoresponsive behavior, make it a promising candidate for various applications. Future research could explore the potential uses of this compound in areas such as materials science and optoelectronics.